Cas no 898792-13-7 ((4-chloro-2-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone)

• Product Name: (4-chloro-2-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone
• CAS No: 898792-13-7
• MF: C₁₈H₁₇ClFNO₂
• MW: 333.784487485886
• MDL: MFCD03841931
• CID: 1947110
• PubChem ID: 24724705
• Update Time: 2025-08-04

(4-chloro-2-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-chloro-2-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone
• 4-CHLORO-2-FLUORO-3'-MORPHOLINOMETHYLBENZOPHENONE
• CTK5G6860
• AG-H-67170
• KB-190469
• (4-Chloro-2-fluorophenyl)[3-(4-morpholinylmethyl)phenyl]methanone
• MFCD03841931
• AKOS016020140
• 4-chloro-2-fluoro-3'-morpholinomethyl benzophenone
• 898792-13-7
• DTXSID50643103
• (4-Chloro-2-fluorophenyl){3-[(morpholin-4-yl)methyl]phenyl}methanone

• MDL： MFCD03841931
• Inchi： 1S/C18H17ClFNO2/c19-15-4-5-16(17(20)11-15)18(22)14-3-1-2-13(10-14)12-21-6-8-23-9-7-21/h1-5,10-11H,6-9,12H2
• InChI Key： GWMGCHVHLRZCFL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C1=CC=CC(=C1)CN1CCOCC1)=O

Computed Properties

• Exact Mass: 333.09300
• Monoisotopic Mass: 333.0931846Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 3.48020

Additional information on (4-chloro-2-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone

Introduction to (4-chloro-2-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone (CAS No. 898792-13-7)

(4-chloro-2-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 898792-13-7, represents a fusion of halogenated aromatic rings with a morpholine-substituted benzene ring, forming a molecular framework that is both complex and intriguing. The presence of both chloro and fluoro substituents on the phenyl ring enhances its electronic properties, making it a promising candidate for further investigation in medicinal chemistry.

The compound's structure is characterized by a central methanone moiety connecting two aromatic rings: one featuring a 4-chloro-2-fluorophenyl group and the other adorned with a 3-(morpholin-4-ylmethyl)phenyl moiety. This dual aromatic system suggests potential interactions with biological targets, particularly enzymes and receptors that are sensitive to such structural motifs. The morpholine ring, known for its ability to form stable hydrogen bonds, adds another layer of complexity to the molecule, which could be exploited for enhancing binding affinity and selectivity in drug design.

In recent years, there has been a surge in research focused on developing novel small molecules with therapeutic potential. The combination of halogenated aromatic compounds and morpholine derivatives has emerged as a particularly fruitful area of investigation. Studies have shown that such molecules can exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of substituents in (4-chloro-2-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone may contribute to its unique pharmacological profile, making it an attractive scaffold for drug discovery.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro and fluoro groups typically involves halogenation reactions, while the attachment of the morpholine moiety often necessitates nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may also be employed to construct the desired molecular framework efficiently.

The pharmacological evaluation of (4-chloro-2-fluorophenyl-[3-(morpholin-4-ylmethyl)phenyl]methanone has been the subject of several recent studies. Researchers have been particularly interested in its potential as an inhibitor of various enzymes implicated in disease pathways. For instance, preliminary in vitro studies suggest that this compound may interact with kinases and phosphodiesterases, which are key targets in cancer therapy. Additionally, its ability to modulate neurotransmitter receptors has also been explored, indicating potential applications in treating neurological disorders.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify potential binding sites on biological targets. These computational approaches complement experimental studies by providing insights into the molecular interactions that govern pharmacological activity. By integrating experimental data with computational predictions, researchers can refine their understanding of how (4-chloro-2-fluorophenyl-[3-(morpholin-4-ylmethyl)phenyl]methanone interacts with its biological environment.

In conclusion, (4-chloro-2-fluorophenyl-[3-(morpholin-4-ylmethyl)phenyl]methanone (CAS No. 898792-13-7) represents a promising lead compound in pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing candidate for further development. As research in this area continues to advance, it is likely that new insights into its pharmacological properties will emerge, paving the way for novel therapeutic interventions.